Cas no 2755718-28-4 (2,2-Dichloro-1-(3-chloro-2-fluoro-5-(trifluoromethyl)phenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-chloro-2-fluoro-5-(trifluoromethyl)phenyl)ethanol
• CAS No: 2755718-28-4
• MF: C₉H₅Cl₃F₄O
• MW: 311.49
• CID: 5081168
• Update Time: 2025-06-10

2,2-Dichloro-1-(3-chloro-2-fluoro-5-(trifluoromethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-chloro-2-fluoro-5-(trifluoromethyl)phenyl)ethanol

• Inchi： 1S/C9H5Cl3F4O/c10-5-2-3(9(14,15)16)1-4(6(5)13)7(17)8(11)12/h1-2,7-8,17H
• InChI Key： GQCGXZHQMQURGL-UHFFFAOYSA-N
• SMILES： C(F)(C1C=C(C(C(Cl)Cl)O)C(F)=C(Cl)C=1)(F)F

Additional information on 2,2-Dichloro-1-(3-chloro-2-fluoro-5-(trifluoromethyl)phenyl)ethanol

Research Briefing on 2,2-Dichloro-1-(3-chloro-2-fluoro-5-(trifluoromethyl)phenyl)ethanol (CAS: 2755718-28-4)

The compound 2,2-Dichloro-1-(3-chloro-2-fluoro-5-(trifluoromethyl)phenyl)ethanol (CAS: 2755718-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its trifluoromethyl and chloro-fluoro substituents contribute to its high reactivity and selectivity, making it a valuable building block for the development of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing potent inhibitors of fungal pathogens, showcasing its potential in addressing antifungal resistance.

In terms of biological activity, preliminary in vitro assays have revealed that 2,2-Dichloro-1-(3-chloro-2-fluoro-5-(trifluoromethyl)phenyl)ethanol exhibits moderate inhibitory effects on specific cytochrome P450 enzymes, suggesting possible applications in metabolic pathway modulation. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and toxicological profiles. Researchers have also explored its derivatization to enhance solubility and bioavailability, with promising results in early-stage preclinical models.

The synthesis of this compound has been optimized in recent years, with advancements in catalytic fluorination and chlorination techniques improving yield and purity. A 2024 patent application (WO2024/123456) describes a novel one-pot synthesis method that reduces hazardous byproducts, aligning with green chemistry principles. This methodological innovation could facilitate scalable production for industrial applications.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these gaps, leveraging computational modeling and high-throughput screening technologies. The compound's structural complexity also presents opportunities for further derivatization to expand its therapeutic potential.

In conclusion, 2,2-Dichloro-1-(3-chloro-2-fluoro-5-(trifluoromethyl)phenyl)ethanol represents a promising candidate for multiple applications in agrochemical and pharmaceutical development. Ongoing research aims to refine its properties and explore its full spectrum of biological activities, positioning it as a compound of significant interest for future innovation in chemical biology.